Cas no 25380-37-4 (2-(3-Methyl-4h-1,2,4-triazol-4-yl)benzoic acid)

• Product Name: 2-(3-Methyl-4h-1,2,4-triazol-4-yl)benzoic acid
• CAS No: 25380-37-4
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 2194006
• PubChem ID: 20565735
• Update Time: 2025-04-21

2-(3-Methyl-4h-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-4h-1,2,4-triazol-4-yl)benzoic acid
• DB-354779
• SCHEMBL11405949
• 25380-37-4

• Inchi： 1S/C10H9N3O2/c1-7-12-11-6-13(7)9-5-3-2-4-8(9)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： AYUMBHPIPYWDBG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C=NN=C1C)=O

Computed Properties

• Exact Mass: 203.069476538Da
• Monoisotopic Mass: 203.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų